2-(4-methylphenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]acetamide
• InChI: InChI=1S/C22H29N3O4S/c1-18-6-8-21(9-7-18)29-17-22(26)23-10-15-30(27,28)25-13-11-24(12-14-25)20-5-3-4-19(2)16-20/h3-9,16H,10-15,17H2,1-2H3,(H,23,26)
• InChI Key: CQCQETMCEMCJJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C
• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol
• CAS No.: 946227-65-2

Description

2-(4-methylphenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide is a structurally complex sulfonamide-acetamide hybrid with a piperazine core. Its molecular architecture comprises three key moieties:

• 4-Methylphenoxy group: A lipophilic aromatic substituent contributing to membrane permeability and receptor interactions.
• Piperazine ring: Substituted with a 3-methylphenyl group at the 4-position, enhancing steric and electronic modulation of receptor binding.
• Sulfonylethyl-acetamide linker: Provides conformational flexibility and hydrogen-bonding capacity, critical for target engagement.

This compound is hypothesized to exhibit pharmacological activity due to its structural resemblance to piperazine-based therapeutics, such as antipsychotics and serotonin receptor modulators . However, its specific biological targets and pharmacokinetic profile remain under investigation.

Comparison with Similar Compounds

Key Observations:

Aromatic Substitutions: Methyl groups (as in the target compound) enhance lipophilicity, favoring blood-brain barrier penetration compared to polar methoxy or hydroxy groups .

Piperazine Modifications :

• 3-Methylphenyl substitution (target compound) may reduce metabolic oxidation compared to 4-methoxyphenyl analogs, improving half-life .
• Pyrimidinyl-piperazine derivatives () exhibit distinct selectivity for kinase targets over neurotransmitter receptors .

Linker Groups :

• Sulfonylethyl-acetamide linkers (common in all analogs) enable flexible docking into hydrophobic enzyme pockets, while acetamide moieties participate in hydrogen bonding .

Key Findings:

• The target compound’s higher LogP (3.2) suggests superior membrane permeability relative to polar derivatives like ’s hydroxy-dimethoxybenzyl analog (LogP ~1.5) .
• Synthetic complexity correlates with piperazine functionalization; 3-methylphenyl substitution requires regioselective alkylation, increasing step count .